Ethyl 4,4,4-trifluoro-3-(trifluoromethyl)crotonate
Overview
Description
Ethyl 4,4,4-trifluoro-3-(trifluoromethyl)crotonate is a chemical compound with the CAS Number: 1513-60-6 . It has a molecular weight of 236.11 . The IUPAC name for this compound is ethyl 4,4,4-trifluoro-3-(trifluoromethyl)-2-butenoate . It is a liquid at ambient temperature .
Synthesis Analysis
Ethyl 4,4,4-trifluoro-3-(trifluoromethyl)crotonate has been used in the synthesis of (2 S,3 S)-3-methyl- and (2 S,3 S)-3-trifluoromethylpyroglutamic acid . It undergoes diastereoselective Michael addition reaction with ethyl crotonate .Molecular Structure Analysis
The InChI code for Ethyl 4,4,4-trifluoro-3-(trifluoromethyl)crotonate is 1S/C7H6F6O2/c1-2-15-5(14)3-4(6(8,9)10)7(11,12)13/h3H,2H2,1H3 . The SMILES string is CCOC(=O)\C=C\C(F)(F)F .Chemical Reactions Analysis
Ethyl 4,4,4-trifluoro-3-(trifluoromethyl)crotonate is an intermediate used in the synthesis of various pharmaceutically active molecules and agricultural products . It can also be used in the synthesis of novel amino trifluoromethyl cyclopropane carboxylic acid derivatives in the presence of nucleophilic reagents .Scientific Research Applications
C7H6F6O2 C_7H_6F_6O_2 C7H6F6O2
, has a variety of applications in different fields of scientific research.Synthesis of Trifluoromethylpyridines
Ethyl 4,4,4-trifluoro-3-(trifluoromethyl)crotonate: is used in the synthesis of trifluoromethylpyridines, which are key structural motifs in active agrochemical and pharmaceutical ingredients . These derivatives are primarily used in crop protection to safeguard against pests.
Pharmaceutical Industry
In the pharmaceutical sector, this compound’s derivatives are utilized for their unique physicochemical properties imparted by the fluorine atom. They are involved in the development of new medications, with several undergoing clinical trials .
Agrochemical Applications
The trifluoromethyl group in this compound is significant in the agrochemical industry. More than 50% of the pesticides introduced in the last two decades are fluorinated, and this compound plays a role in the development of these pesticides .
Organic Synthesis
This compound is used in organic synthesis, particularly in reactions like diastereoselective Michael addition, which is crucial for constructing complex organic molecules .
Enzymatic Research
The compound is used in enzymatic studies to produce novel fluorinated plant growth regulators. These regulators show promise in promoting root growth in various plants .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known to be a versatile compound used in organic synthesis, chemical reactions, and coordination chemistry .
Mode of Action
The compound is known to undergo diastereoselective Michael addition reaction with ethyl crotonate . This suggests that it can interact with its targets through the formation of stable carbon anions .
Biochemical Pathways
It has been used in the synthesis of (2 s,3 s)-3-methyl- and (2 s,3 s)-3-trifluoromethylpyroglutamic acid , indicating its potential involvement in the modification of these biochemical pathways.
Pharmacokinetics
Its physical properties such as its liquid form at ambient temperature and its solubility in water, ethanol, and other organic solvents suggest that it may have good bioavailability.
Result of Action
Its use in the synthesis of certain compounds suggests that it may have significant effects at the molecular level.
Action Environment
Environmental factors can influence the action, efficacy, and stability of Ethyl 4,4,4-trifluoro-3-(trifluoromethyl)crotonate. For instance, it should be handled in a well-ventilated place, and contact with skin and eyes should be avoided . Furthermore, the formation of dust and aerosols should be prevented, and non-sparking tools should be used to prevent fire caused by electrostatic discharge steam .
properties
IUPAC Name |
ethyl 4,4,4-trifluoro-3-(trifluoromethyl)but-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F6O2/c1-2-15-5(14)3-4(6(8,9)10)7(11,12)13/h3H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CULZFNOUPBWSIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C(C(F)(F)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60164753 |
Source
|
| Record name | Ethyl 4,4,4-trifluoro-3-(trifluoromethyl)crotonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60164753 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4,4,4-trifluoro-3-(trifluoromethyl)crotonate | |
CAS RN |
1513-60-6 |
Source
|
| Record name | Ethyl 4,4,4-trifluoro-3-(trifluoromethyl)crotonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001513606 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl 4,4,4-trifluoro-3-(trifluoromethyl)crotonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60164753 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 4,4,4-trifluoro-3-(trifluoromethyl)-2-crotonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(4-Methoxyphenyl)phenyl]methanamine](/img/structure/B31756.png)
